Cas no 1179473-48-3 (N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride)

• Product Name: N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1179473-48-3
• MF: C₁₇H₂₂ClFN₆O₂
• MW: 396.846985340118
• CID: 5473089
• PubChem ID: 18580219
• Update Time: 2025-06-21

N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine;hydrochloride
• N-(2-fluorophenyl)-4,6-dimorpholino-1,3,5-triazin-2-amine hydrochloride
• F2704-0008
• 1179473-48-3
• AKOS016397147
• N-(2-FLUOROPHENYL)-4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-AMINE HYDROCHLORIDE
• N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

• Inchi： 1S/C17H21FN6O2.ClH/c18-13-3-1-2-4-14(13)19-15-20-16(23-5-9-25-10-6-23)22-17(21-15)24-7-11-26-12-8-24;/h1-4H,5-12H2,(H,19,20,21,22);1H
• InChI Key： GDCDRTSVYSVMFM-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1NC1=NC(=NC(=N1)N1CCOCC1)N1CCOCC1

Computed Properties

• Exact Mass: 396.1476798g/mol
• Monoisotopic Mass: 396.1476798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

Introduction to N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179473-48-3)

N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride, identified by its CAS number 1179473-48-3, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazine class of heterocyclic compounds, characterized by its three-membered ring structure containing three nitrogen atoms. The presence of fluorine and morpholine substituents in its molecular framework endows it with unique physicochemical properties that make it a promising candidate for various biological applications.

The< b>N-(2-fluorophenyl) moiety in the compound's structure contributes to its electronic properties, influencing its interaction with biological targets. Fluorinated aromatic compounds are well-known for their ability to enhance metabolic stability and binding affinity, making them valuable in drug design. On the other hand, the 4,6-bis(morpholin-4-yl) substituents introduce basicity and solubility characteristics, which are crucial for pharmacokinetic profiles. Morpholine derivatives are frequently employed in medicinal chemistry due to their favorable pharmacological properties and low toxicity.

The hydrochloride salt form of this compound ensures better solubility in aqueous solutions, facilitating its use in both in vitro and in vivo studies. This property is particularly important for drug formulations where bioavailability and therapeutic efficacy are critical factors. The triazine core of the molecule provides a versatile scaffold for further derivatization, allowing researchers to explore different pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride and biological targets. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways. For instance, preliminary research suggests that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in pain and inflammation.

In addition to its anti-inflammatory potential, N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride has shown promise in preclinical studies as a modulator of immune responses. The fluorine atom's electronic effects can enhance the compound's ability to bind to specific immune receptors, potentially leading to novel therapeutic strategies for autoimmune diseases. Furthermore, the morpholine groups may contribute to its ability to modulate intracellular signaling pathways involved in immune cell activation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl and morpholine substituents efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring a high-quality final product.

Evaluation of N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride in cellular models has revealed interesting pharmacological effects. Studies using immortalized cell lines have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by inducing apoptosis. The precise mechanism behind this effect is still under investigation but is thought to involve interactions with cell cycle regulatory proteins and mitochondrial function.

The compound's potential as an anticancer agent is further supported by its ability to disrupt microtubule formation, a critical process in cell division. By interfering with microtubule dynamics, N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride may prevent cancer cells from dividing and multiplying uncontrollably. This mechanism aligns with existing chemotherapeutic agents that target microtubule function but offers a novel chemical scaffold that may reduce resistance development.

In conclusion, N-(2-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179473-48-3)